Cas no 389130-73-8 (4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-)

• Product Name: 4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-
• CAS No: 389130-73-8
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 298971
• PubChem ID: 93503714
• Update Time: 2025-04-19

4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide,N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo-
• 4-Pyrimidinecarboxamide, N-ethyl-1,6-dihydro-5-hydroxy-1,2-dimethyl-6-oxo- (9CI)
• 389130-73-8
• N-Ethyl-5-hydroxy-1,2-dimethyl-6-oxo-1,6-dihydropyrimidine-4-carboxamide

• Inchi： 1S/C9H13N3O3/c1-4-10-8(14)6-7(13)9(15)12(3)5(2)11-6/h13H,4H2,1-3H3,(H,10,14)
• InChI Key： LIQWBYVQLUCKNP-UHFFFAOYSA-N
• SMILES： OC1C(N(C)C(C)=NC=1C(NCC)=O)=O

Computed Properties

• Exact Mass: 211.09579
• Monoisotopic Mass: 211.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives